Cas no 956117-78-5 (4-(Furan-3-yl)-2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 4-(Furan-3-yl)-2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile
• CAS No: 956117-78-5
• MF: C₁₄H₈N₂O₂S
• MW: 268.290521621704
• CID: 1026154
• PubChem ID: 57446306
• Update Time: 2025-06-10

4-(Furan-3-yl)-2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Furan-3-yl)-2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile
• 4-(furan-3-yl)-2-oxo-6-thiophen-2-yl-1H-pyridine-3-carbonitrile
• 4-(3-Furanyl)-1,2-dihydro-2-oxo-6-(2-thienyl)-3-pyridinecarbonitrile (ACI)
• DB-331769
• 4-Furan-3-yl-2-oxo-6-thiophen-2-yl-1,2-dihydro-pyridine-3-carbonitrile
• PIVAYLXEQUTNGG-UHFFFAOYSA-N
• DTXSID10726527
• 956117-78-5
• SCHEMBL3582527

• Inchi： 1S/C14H8N2O2S/c15-7-11-10(9-3-4-18-8-9)6-12(16-14(11)17)13-2-1-5-19-13/h1-6,8H,(H,16,17)
• InChI Key： PIVAYLXEQUTNGG-UHFFFAOYSA-N
• SMILES： N#CC1=C(C2C=COC=2)C=C(C2=CC=CS2)NC1=O

Computed Properties

• Exact Mass: 268.03064868g/mol
• Monoisotopic Mass: 268.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.3Ų

Additional information on 4-(Furan-3-yl)-2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile

Professional Introduction to 4-(Furan-3-yl)-2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile (CAS No. 956117-78-5)

4-(Furan-3-yl)-2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 956117-78-5, represents a fascinating blend of heterocyclic structures that make it a promising candidate for further exploration in drug discovery and development.

The molecular architecture of this compound is characterized by the presence of both furan and thiophene rings, which are well-known for their biological activity and potential therapeutic applications. The dihydropyridine core, combined with a nitrile functional group, contributes to its complex reactivity and functionality, making it a versatile scaffold for medicinal chemists. The integration of these distinct structural elements not only enhances the compound's pharmacological profile but also opens up numerous possibilities for derivatization and optimization.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent biological activities. The combination of furan and thiophene moieties in 4-(Furan-3-yl)-2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile aligns well with this trend. These heterocycles are known to possess a wide range of biological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the nitrile group further enhances its potential by introducing additional sites for chemical modification and interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The dihydropyridine scaffold is particularly noteworthy, as it is already well-established in the field of cardiovascular drugs due to its calcium channel blocking properties. By incorporating additional functional groups such as the furan and thiophene rings, researchers aim to expand the pharmacological spectrum of dihydropyridines to include other therapeutic areas.

The synthesis of 4-(Furan-3-yl)-2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the condensation of appropriate precursors under controlled conditions, followed by functional group transformations such as cyclization and nitrile introduction. Advanced synthetic techniques, including catalytic methods and transition metal-mediated reactions, are often employed to achieve the desired product with minimal side reactions.

Evaluation of the biological activity of this compound has been a focal point in recent research endeavors. Preliminary studies have shown promising results in various in vitro assays, indicating potential efficacy against several disease targets. For instance, preliminary data suggests that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression. Additionally, the compound's ability to interact with specific biological pathways makes it an attractive candidate for further investigation in drug discovery pipelines.

The structural features of 4-(Furan-3-yl)-2-oxo-6-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile also make it an interesting subject for computational studies. Molecular modeling techniques can be employed to predict how this compound might interact with biological targets at the atomic level. These studies can provide valuable insights into its mechanism of action and help guide future modifications aimed at improving its potency and selectivity.

In conclusion, 4-(Furan-3-yl)-2-oxo-6-(thiophen-2-yli)dihydropyridinecarbonitrile (CAS No. 956117785) represents a significant advancement in the field of heterocyclic chemistry with potential implications for drug discovery and development. Its unique structural features and promising biological activities position it as a valuable scaffold for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.